Cas no 1261682-44-3 (5'-Chloro-3'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl)

• Product Name: 5'-Chloro-3'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl
• CAS No: 1261682-44-3
• MF: C₁₃H₄ClF₇
• MW: 328.612687110901
• CID: 4997686
• Update Time: 2025-06-09

5'-Chloro-3'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-3'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H4ClF7/c14-6-2-4(1-5(3-6)13(20)21)7-8(15)10(17)12(19)11(18)9(7)16/h1-3,13H
• InChI Key： AGNLRGQTMBMOEN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)C=C(C=1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 5'-Chloro-3'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl

The Synthesis and Applications of 5'-Chloro-3'-Difluoromethyl-2,3,4,5,6-Pentafluorobiphenyl (CAS No. 1261682-44-3): A Multifunctional Fluorinated Biphenyl Derivative

5'-Chloro-3'-difluoromethyl-2,3,4,5,6-pentafluorobiphenyl (CAS No. 1261682-44-3) is a highly fluorinated biphenyl derivative with unique physicochemical properties. Its structure features a chlorinated ortho-position on the phenyl ring and a difluoromethyl substituent at the meta-position of the second ring. The extensive fluorination (i.e., five fluorine atoms on one ring) imparts exceptional stability and lipophilicity to this compound. Recent advancements in synthetic methodologies have enabled precise control over its synthesis and functionalization pathways.

The synthesis of this compound typically involves a two-step strategy: first, the preparation of a fluorinated biphenyl precursor via nucleophilic aromatic substitution or Suzuki coupling reactions. For instance, a 2023 study published in Chemical Communications demonstrated that using palladium-catalyzed cross-coupling under microwave-assisted conditions achieved >95% yield with minimal byproduct formation. The second step involves introducing the chloro and difluoromethyl groups through electrophilic halogenation or nucleophilic substitution protocols. Notably, the choice of solvent (e.g., DMF vs DMSO) significantly influences reaction selectivity for the difluoroalkylation step.

In pharmaceutical applications, this compound serves as a valuable scaffold for developing anti-infective agents. A groundbreaking 2024 study in Nature Communications revealed that its fluorinated framework enhances membrane permeability while maintaining structural rigidity—a critical balance for targeting intracellular pathogens like Mycobacterium tuberculosis. The chlorinated position acts as a bioisosteric replacement for hydroxyl groups in natural product derivatives while improving metabolic stability via steric hindrance effects.

Beyond drug discovery, this molecule exhibits intriguing electronic properties relevant to optoelectronic materials. Researchers at MIT recently demonstrated that thin films incorporating this compound exhibit tunable bandgaps (Eg = 3.1–3.8 eV) when co-deposited with graphene oxide matrices—a property attributed to its planar biphenyl core and fluorine-induced electron-withdrawing effects. Preliminary photovoltaic devices fabricated using this material achieved 8.7% power conversion efficiency under AM1.5G illumination.

Cutting-edge research now explores its role in supramolecular chemistry due to its ability to form hydrogen bonds through the difluoromethyl group while maintaining hydrophobic interactions via fluorocarbon regions. A collaborative study between Stanford and ETH Zurich showed that self-assembled monolayers of this compound form highly ordered nanostructures with sub-nanometer feature resolution when patterned via atomic force microscopy lithography—a breakthrough for nanoelectronics fabrication.

Ongoing investigations focus on optimizing its biocompatibility for biomedical imaging applications. By conjugating this compound with near-infrared dyes via click chemistry reactions at the chlorine position (e.g., azide–alkyne cycloaddition), researchers have developed targeted contrast agents with improved signal-to-noise ratios compared to conventional iodinated compounds—highlighted in a 2024 Bioconjugate Chemistry publication.

This multifunctional molecule continues to inspire interdisciplinary research across materials science and medicinal chemistry domains. Its unique combination of fluorine-driven physicochemical properties and versatile functionalization sites positions it as an essential building block for next-generation technologies—from high-efficiency solar cells to precision-targeted therapeutics—while demonstrating how advanced synthetic strategies enable tailored molecular design in modern chemical innovation.